Cas no 1262797-30-7 (1-(Cyclopropylmethyl)-1H-indol-4-amine)

• Product Name: 1-(Cyclopropylmethyl)-1H-indol-4-amine
• CAS No: 1262797-30-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD21106664
• CID: 4785159
• PubChem ID: 64255194
• Update Time: 2025-05-21

1-(Cyclopropylmethyl)-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-1H-indol-4-amine
• 1H-Indol-4-amine, 1-(cyclopropylmethyl)-

• MDL： MFCD21106664
• Inchi： 1S/C12H14N2/c13-11-2-1-3-12-10(11)6-7-14(12)8-9-4-5-9/h1-3,6-7,9H,4-5,8,13H2
• InChI Key： ZAXYITRVLLGSBV-UHFFFAOYSA-N
• SMILES： N1(C=CC2C(=CC=CC1=2)N)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 2
• Topological Polar Surface Area: 31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(Cyclopropylmethyl)-1H-indol-4-amine

1-(Cyclopropylmethyl)-1H-indol-4-amine: A Comprehensive Overview

The compound 1-(Cyclopropylmethyl)-1H-indol-4-amine (CAS No: 1262797-30-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic compound with a nitrogen atom in its structure, and it incorporates a cyclopropylmethyl group attached to the indole ring at the 4-position. The indole moiety is known for its versatility and has been extensively studied due to its presence in various natural products and its role in numerous biological activities.

Recent studies have highlighted the potential of 1-(Cyclopropylmethyl)-1H-indol-4-amine in drug discovery, particularly in the development of novel therapeutic agents. The cyclopropylmethyl group introduces unique steric and electronic properties to the molecule, which can significantly influence its interactions with biological targets. Researchers have explored its potential as a ligand for various receptors, including GPCRs and kinases, where it has shown promising activity in preliminary assays.

One of the most exciting developments involving this compound is its role in the synthesis of advanced materials. The indole core has been utilized in the construction of supramolecular assemblies and self-healing polymers due to its ability to form hydrogen bonds and other non-covalent interactions. The incorporation of the cyclopropylmethyl group enhances these properties, making 1-(Cyclopropylmethyl)-1H-indol-4-amine a valuable building block in materials science.

In terms of synthesis, 1-(Cyclopropylmethyl)-1H-indol-4-amine can be prepared through a variety of methods, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. These methods allow for precise control over the structure and purity of the compound, which is essential for its applications in both academic research and industrial settings.

The biological evaluation of 1-(Cyclopropylmethyl)-1H-indol-4-amine has revealed intriguing properties that suggest its potential as an anti-inflammatory or neuroprotective agent. Preclinical studies have demonstrated that this compound exhibits moderate activity against inflammatory cytokines and shows promise in protecting neurons from oxidative stress-induced damage. While further research is needed to fully understand its mechanisms of action, these findings underscore its potential as a lead compound for drug development.

From an environmental perspective, 1-(Cyclopropylmethyl)-1H-indol-4-amine has been studied for its biodegradability and eco-toxicological profile. Initial assessments indicate that it undergoes rapid degradation under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly.

In conclusion, 1-(Cyclopropylmethyl)-1H-indol-4-amine (CAS No: 1262797-30-7) is a multifaceted compound with applications spanning organic chemistry, pharmacology, and materials science. Its unique structure and versatile properties make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing studies continue to uncover new insights into its potential, this compound is poised to play an increasingly important role in both academic and industrial contexts.